N-(Butan-2-yl)-N-methyl-1-phenylisoquinoline-3-carboxamide

• CAS No.: 89242-13-7
• Molecular Formula: C21H22N2O
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N-butan-2-yl-N-methyl-1-phenylisoquinoline-3-carboxamide
• InChI: InChI=1S/C21H22N2O/c1-4-15(2)23(3)21(24)19-14-17-12-8-9-13-18(17)20(22-19)16-10-6-5-7-11-16/h5-15H,4H2,1-3H3
• InChI Key: XEUJNAHGAYFATG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=CC=CC=C3

Description

N-(Butan-2-yl)-N-methyl-1-phenylisoquinoline-3-carboxamide is a useful research compound. Its molecular formula is C21H22N2O and its molecular weight is 318.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Operations are carried out as for Example 7, starting with 2.96 g of 1-phenyl isoquinoline 3-carboxylic acid, 1.33 g of triethylamine, 1.49 g of ethyl chloroformate and 1.34 g of N-methyl 2-butanamine in 120 ml of chloroform. 2.4 g of N-methyl N(1-methyl propyl) 1-phenyl isoquinoline 3-carboxamide melting at 95°-96° C., are obtained.